Cas no 2229334-82-9 (2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine
• CAS No: 2229334-82-9
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 6198290
• PubChem ID: 165680066
• Update Time: 2025-07-02

2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine
• 2229334-82-9
• [2-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]methanamine
• EN300-1922012

• Inchi： 1S/C9H10BrN3O2/c10-6-2-8(13(14)15)9(12-4-6)7-1-5(7)3-11/h2,4-5,7H,1,3,11H2
• InChI Key： HGVDSKAZRGDHIC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1CC1CN

Computed Properties

• Exact Mass: 270.99564g/mol
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229334-82-9 and Product Name: 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine

The compound identified by the CAS number 2229334-82-9 and the product name 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates key functional groups that contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

At the core of this compound's structure lies a pyridine ring, which is a fundamental unit in many pharmacologically active molecules. The presence of both bromine and nitro substituents on the pyridine ring enhances its reactivity, allowing for various chemical transformations that can be exploited in drug design. Specifically, the 5-bromo-3-nitropyridin-2-yl moiety introduces electrophilic centers that can participate in nucleophilic substitution reactions, enabling the synthesis of more complex derivatives. This feature is particularly useful in medicinal chemistry, where such modifications can lead to improved binding affinity and selectivity for biological targets.

The cyclopropylmethanamine component of the molecule adds another layer of complexity, contributing to its overall steric environment. Cyclopropyl groups are known to enhance metabolic stability and bioavailability, which are critical factors in drug development. The amine functionality provides a site for further derivatization, allowing chemists to explore different pharmacophores and optimize the compound's biological profile. This combination of structural elements makes 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine a promising candidate for further investigation in both academic research and industrial drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies suggest that this molecule may exhibit interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies have indicated potential binding to enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic aromatic substitution on a brominated pyridine precursor, followed by cyclopropanation and subsequent functional group transformations. Each step must be carefully controlled to avoid unwanted side reactions, which could compromise the compound's integrity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes, improving efficiency and scalability.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The structural features of 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine make it an attractive starting point for designing new drugs. By leveraging its reactive sites, chemists can explore a wide range of derivatives with tailored properties. For example, replacing the nitro group with an amino group could introduce additional hydrogen bonding capabilities, potentially enhancing binding interactions with biological targets. Similarly, modifying the cyclopropyl ring might alter metabolic stability or cell membrane permeability.

Current research efforts are focused on evaluating the pharmacological properties of this compound and its derivatives. In vitro assays have begun to reveal promising results regarding its potential as an anti-inflammatory agent, with early studies suggesting activity against key inflammatory pathways. Additionally, preliminary toxicology assessments indicate that the compound is well-tolerated at moderate doses, raising optimism about its safety profile. These findings underscore the importance of continued investigation into this molecule's therapeutic potential.

The integration of machine learning techniques has further accelerated the discovery process by enabling rapid screening of large libraries of compounds for desired biological activities. Algorithms trained on experimental data can predict the efficacy of molecules like 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine with remarkable accuracy, guiding researchers toward optimal candidates for further testing. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. As computational power continues to grow, its role in drug discovery is expected to expand even further.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic effects and potential side effects. Additionally, investigating its pharmacokinetic properties will be crucial for determining appropriate dosing regimens and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unravel these complexities and translate laboratory findings into clinical applications.

The global pharmaceutical industry continues to invest heavily in innovative compounds like 2-(5-bromo-3-nitropyridin-2-yl)cyclopropylmethanamine, recognizing their potential to address unmet medical needs. Regulatory agencies have also streamlined processes for evaluating new drug candidates, facilitating faster translation from bench to market. These factors bode well for the future development of this compound and similar molecules derived from it. As research progresses, it is likely that new applications will emerge, further solidifying its importance in modern medicine.